Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2-methoxybenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H21N3O5S/c1-4-32-24(30)20-17-13-33-22(25-21(28)16-7-5-6-8-18(16)31-3)19(17)23(29)27(26-20)15-11-9-14(2)10-12-15/h5-13H,4H2,1-3H3,(H,25,28)
• InChI Key: VCWVLSRQZYGIHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3OC)C4=CC=C(C=C4)C
• Molecular Formula: C24H21N3O5S
• Molecular Weight: 463.5 g/mol

Description

Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21N3O5S and its molecular weight is 463.51. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate has demonstrated promising anticancer effects. Researchers have explored its ability to inhibit tumor growth, induce apoptosis (programmed cell death), and interfere with cancer cell signaling pathways. .

Anti-inflammatory Activity

The compound exhibits anti-inflammatory properties, making it relevant for conditions associated with chronic inflammation. Studies have investigated its impact on inflammatory mediators, such as cytokines and prostaglandins. .

Neuroprotective Potential

Researchers have explored the neuroprotective effects of Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate. It shows promise in protecting neurons from oxidative stress, neurodegeneration, and neuroinflammation. .

Cardiovascular Applications

The compound’s cardiovascular effects have attracted attention. It may influence blood pressure regulation, vascular function, and lipid metabolism. .

Antimicrobial Activity

Preliminary studies suggest that Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate possesses antimicrobial properties. It has been evaluated against bacteria, fungi, and parasites. .

Metabolic Disorders

The compound’s impact on metabolic pathways, including glucose homeostasis and lipid metabolism, is an area of interest. .

Mechanism of Action

Target of Action

Similar compounds have been shown to interact withecto-5’-nucleotidase , a protein involved in the hydrolysis of adenosine monophosphate (AMP) to adenosine . This protein has been considered as a target in designs for anti-cancer drugs .

Mode of Action

It can be inferred from similar compounds that it may interact with its target protein, possiblyecto-5’-nucleotidase , leading to changes in the protein’s function .

Biochemical Pathways

Given the potential target of ecto-5’-nucleotidase, it can be inferred that the compound may affect pathways related to the hydrolysis of amp to adenosine . This process is crucial in cancer growth through immune system suppression .

Result of Action

Based on the potential interaction with ecto-5’-nucleotidase, it can be inferred that the compound may have an impact on cancer growth through immune system suppression .